Cas no 21036-68-0 (2-Hydrazino-4-(2-thienyl)thiazole)

• Product Name: 2-Hydrazino-4-(2-thienyl)thiazole
• CAS No: 21036-68-0
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 3041809
• PubChem ID: 7174026
• Update Time: 2025-05-20

2-Hydrazino-4-(2-thienyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazino-4-(2-thienyl)thiazole
• 2-Hydrazinyl-4-(thiophen-2-yl)thiazole
• AKOS010968114
• 2-HYDRAZINYL-4-(THIOPHEN-2-YL)-1,3-THIAZOLE
• 2(3H)-Thiazolone, 4-(2-thienyl)-, hydrazone
• (4-thiophen-2-yl-1,3-thiazol-2-yl)hydrazine
• (4-Thiophen-2-yl-thiazol-2-yl)-hydrazine
• 21036-68-0
• CS-0336475
• MFCD06739917

• MDL： MFCD06739917
• Inchi： 1S/C7H7N3S2/c8-10-7-9-5(4-12-7)6-2-1-3-11-6/h1-4H,8H2,(H,9,10)
• InChI Key： QYFFQQHJTLJVGU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CSC(NN)=N1

Computed Properties

• Exact Mass: 197.00813958g/mol
• Monoisotopic Mass: 197.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Hydrazino-4-(2-thienyl)thiazole

Comprehensive Overview of 2-Hydrazino-4-(2-thienyl)thiazole (CAS No. 21036-68-0): Properties, Applications, and Research Insights

2-Hydrazino-4-(2-thienyl)thiazole (CAS No. 21036-68-0) is a heterocyclic compound featuring a thiazole core substituted with a hydrazino group and a thienyl moiety. This unique molecular structure endows it with versatile chemical reactivity, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound’s thiazole-thiophene hybrid scaffold has garnered attention due to its potential bioactivity, particularly in drug discovery targeting inflammation, microbial infections, and metabolic disorders.

Recent studies highlight the growing interest in 2-Hydrazino-4-(2-thienyl)thiazole derivatives as precursors for synthesizing anticancer agents and antioxidants. Researchers are exploring its role in modulating enzymatic pathways, such as COX-2 inhibition, which aligns with the current focus on non-steroidal anti-inflammatory drugs (NSAIDs) alternatives. Additionally, its electron-rich heterocyclic system makes it a candidate for developing organic semiconductors, a hot topic in renewable energy and flexible electronics.

From a synthetic chemistry perspective, CAS No. 21036-68-0 serves as a building block for multi-component reactions (MCRs), enabling efficient construction of complex molecules. Its hydrazino group facilitates condensation reactions with carbonyl compounds, yielding hydrazones and triazoles—key motifs in medicinal chemistry. This adaptability addresses the demand for green chemistry solutions, as it reduces waste and step counts in synthetic routes.

In material science, the thienyl-thiazole backbone contributes to π-conjugation, enhancing optoelectronic properties. This has implications for OLEDs and solar cell technologies, where researchers seek cost-effective, high-performance materials. The compound’s thermal stability and solubility profile further support its utility in polymeric coatings and conductive inks.

Analytical characterization of 2-Hydrazino-4-(2-thienyl)thiazole typically involves HPLC, NMR, and mass spectrometry, ensuring purity for research applications. Safety data sheets emphasize standard laboratory handling protocols, though it is not classified as hazardous under major regulatory frameworks. As sustainability gains traction, future work may explore biocatalytic synthesis of this compound to align with circular economy principles.

The intersection of drug discovery and materials innovation positions CAS No. 21036-68-0 as a compound of enduring relevance. With patents emerging around its derivatives, industrial adoption is likely to expand, particularly in personalized medicine and wearable technology—trends dominating scientific and consumer discourse today.